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Compound of Interest

Compound Name: 7-Deazaguanine

Cat. No.: B613801

Essential Safety and Handling Guide for 7-
Deazaguanine

This guide provides immediate and essential safety protocols for laboratory personnel,
researchers, and drug development professionals handling 7-Deazaguanine. Adherence to
these procedures is critical for ensuring personal safety and proper management of this
chemical.

Chemical Safety Profile: 7-Deazaguanine[1][2][3]

Property Value Source
Molecular Formula C6H6N40 [1][2]
Molecular Weight 150.14 g/mol [1][2]
Appearance Solid [3]

CAS Number 7355-55-7 [1][2][3]
Storage Temperature 4°C, protect from light [3]

Hazard Identification and Precautionary Measures[1][2][3]
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7-Deazaguanine is classified as a hazardous substance. The primary routes of exposure are
inhalation, ingestion, and skin or eye contact. It is crucial to understand and mitigate the risks
associated with this compound.

Hazard . .

o GHS Pictogram Signal Word Hazard Statement
Classification
Acute Toxicity, Oral ] H302: Harmful if

GHSO07 Warning
(Harmful) swallowed
Acute Toxicity, Dermal ] H312: Harmful in
GHSO07 Warning ] ]

(Harmful) contact with skin
Skin _ H315: Causes skin

) o GHSO07 Warning o
Corrosion/Irritation irritation
Serious Eye ) H319: Causes serious

o GHSO07 Warning L

Damage/Eye Irritation eye irritation
Acute Toxicity, ] H332: Harmful if

) GHSO07 Warning )
Inhalation (Harmful) inhaled
Specific Target Organ

o ] ] H335: May cause
Toxicity (Single GHSO07 Warning ) L
respiratory irritation

Exposure)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling 7-Deazaguanine. The
following equipment is mandatory to minimize exposure and ensure safety.
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PPE Category Item Specification

Chemically resistant, non-latex
gloves (e.g., nitrile) should be
) worn. Change gloves
Hand Protection Gloves ]
frequently, especially after

contact with the chemical.[4][5]

[6]

Use safety goggles that

provide a complete seal
) Safety Glasses/Goggles and )
Eye and Face Protection ) around the eyes. A face shield
Face Shield o
should be worn in situations

with a high risk of splashing.[4]

A buttoned lab coat must be
) ] Laboratory Coat and Full- worn over full-length pants and
Skin and Body Protection )
Length Clothing closed-toe shoes to prevent

skin contact.[4][6]

In cases of poor ventilation or
when handling fine powders
Respiratory Protection Respirator that can become airborne, a

suitable respirator is required.

[4][6]

Operational Plan: Handling and Disposal
Step-by-Step Handling Protocol

o Preparation: Before handling, ensure that all necessary PPE is correctly worn and that a
chemical spill kit is readily accessible.[7]

» Weighing and Transfer: Conduct all weighing and transferring of 7-Deazaguanine powder
within a certified chemical fume hood to control airborne particles.

e Solution Preparation: When preparing solutions, add the solid 7-Deazaguanine to the
solvent slowly to prevent splashing.
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o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[1] Decontaminate the work area.

o Storage: Store 7-Deazaguanine in a tightly sealed container in a cool, dry, and well-
ventilated area, protected from light.[3][8]

Disposal Plan

All waste containing 7-Deazaguanine, including contaminated PPE and cleaning materials,
must be treated as hazardous waste.

o Segregation: Collect all 7-Deazaguanine waste in a dedicated, clearly labeled, and sealed
hazardous waste container.

o Containerization: Use leak-proof, compatible plastic containers for waste collection.[9] For
solid waste, double-bagging is recommended.[9]

o Labeling: Label the waste container with "Hazardous Waste" and the specific chemical
name, "7-Deazaguanine.”

o Disposal: Dispose of the hazardous waste through your institution's designated
environmental health and safety office, following all local, state, and federal regulations.[8]

Emergency Protocol: Spill Response

In the event of a 7-Deazaguanine spill, immediate and correct action is vital to contain the
material and prevent exposure.

Spill Cleanup Workflow
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Click to download full resolution via product page
Caption: Workflow for a minor chemical spill response.

Step-by-Step Spill Cleanup Protocol

o Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel and your
supervisor.[10]

o Assess the Spill: Determine the extent of the spill. For large spills, evacuate the laboratory
and contact your institution's emergency response team. The following steps are for minor
spills that can be handled by trained personnel.[11]

e Don PPE: Put on all required personal protective equipment, including gloves, safety
goggles, a face shield, and a lab coat.[7]

o Contain the Spill: Create a dike around the spill using an inert absorbent material like
vermiculite or sand to prevent it from spreading.[9][10]

o Address Powder Spills: If the spill involves solid 7-Deazaguanine, carefully wet the powder
with a small amount of water to prevent it from becoming airborne before absorption.[7]

e Absorb and Collect: Add absorbent material over the spill, working from the outside in.[9]
Once absorbed, use a scoop or tongs to collect the material and any broken glass.[7][12]

o Package Waste: Place all contaminated materials, including used PPE, into a labeled
hazardous waste bag or container.[7][12] Double-bag the waste and seal it securely.[9]

» Decontaminate the Area: Clean the spill area with a detergent and water solution, followed
by a rinse with water.[7]

» Final Disposal: Dispose of the sealed hazardous waste container according to your
institution's procedures.

» Report: Complete any necessary incident reports as required by your institution.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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